Cas no 1225227-27-9 (6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one)

6-[(Piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one is a heterocyclic compound featuring a pyridazinone core substituted with a piperidinylmethoxy group. This structure confers potential utility as an intermediate in pharmaceutical synthesis, particularly for targeting central nervous system (CNS) disorders or enzyme modulation due to its dual functionality. The piperidine moiety enhances bioavailability and binding affinity, while the pyridazinone scaffold offers versatility for further derivatization. Its balanced lipophilicity and hydrogen-bonding capacity make it suitable for drug discovery applications. The compound's synthetic accessibility and structural rigidity further support its use in medicinal chemistry research. Proper handling is advised due to potential reactivity of the pyridazinone ring system.
6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one structure
1225227-27-9 structure
Product Name:6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one
CAS No:1225227-27-9
MF:C10H15N3O2
MW:209.245002031326
MDL:MFCD18459052
CID:5157741
PubChem ID:49657822
Update Time:2026-03-04

6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 6-(PIPERIDIN-4-YLMETHOXY)-2,3-DIHYDROPYRIDAZIN-3-ONE
    • 6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one
    • MDL: MFCD18459052
    • Inchi: 1S/C10H15N3O2/c14-9-1-2-10(13-12-9)15-7-8-3-5-11-6-4-8/h1-2,8,11H,3-7H2,(H,12,14)
    • InChI Key: DASUTKIXZJYVFG-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(NN=1)=O)CC1CCNCC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 293
  • XLogP3: 0
  • Topological Polar Surface Area: 62.7

6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-241774-0.05g
6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one
1225227-27-9 95%
0.05g
$612.0 2024-06-19
Enamine
EN300-241774-0.1g
6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one
1225227-27-9 95%
0.1g
$640.0 2024-06-19
Enamine
EN300-241774-0.25g
6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one
1225227-27-9 95%
0.25g
$670.0 2024-06-19
Enamine
EN300-241774-0.5g
6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one
1225227-27-9 95%
0.5g
$699.0 2024-06-19
Enamine
EN300-241774-1.0g
6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one
1225227-27-9 95%
1.0g
$728.0 2024-06-19
Enamine
EN300-241774-2.5g
6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one
1225227-27-9 95%
2.5g
$1428.0 2024-06-19
Enamine
EN300-241774-5.0g
6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one
1225227-27-9 95%
5.0g
$2110.0 2024-06-19
Enamine
EN300-241774-10.0g
6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one
1225227-27-9 95%
10.0g
$3131.0 2024-06-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN23562-1G
6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one
1225227-27-9 95%
1g
¥ 2,712.00 2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN23562-5G
6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one
1225227-27-9 95%
5g
¥ 8,124.00 2023-04-04

6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one Related Literature

Additional information on 6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one

6-[(Piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one: A Comprehensive Overview

The compound with CAS No. 1225227-27-9, commonly referred to as 6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery. In this article, we will delve into its structure, synthesis, pharmacological properties, and recent advancements in research.

Structural Analysis

The molecular structure of 6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one is characterized by a dihydropyridazine ring system with a methoxy group attached at the 6-position. The piperidinyl group further enhances the molecule's complexity and functional diversity. This structure provides a platform for various chemical interactions, making it a promising candidate for exploring novel therapeutic agents.

Synthesis and Chemical Properties

The synthesis of this compound involves a series of well-defined organic reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. Researchers have employed techniques such as Suzuki coupling and Stille coupling to construct the dihydropyridazine core. The compound exhibits stability under various conditions, which is crucial for its potential use in pharmaceutical applications.

Pharmacological Activity

Recent investigations into the pharmacological properties of 6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one have revealed its potential as a modulator of key biological targets. For instance, studies have shown that it exhibits significant activity against certain enzymes involved in inflammatory pathways. Additionally, preclinical data suggest that this compound may possess anti-tumor properties, making it a valuable lead for oncology drug development.

Applications in Drug Discovery

The versatility of 6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one lies in its ability to interact with multiple biological systems. Researchers are actively exploring its potential as a scaffold for designing drugs targeting neurodegenerative diseases, inflammatory conditions, and cancer. The compound's unique pharmacokinetic profile also makes it an attractive candidate for further preclinical testing.

Future Directions

As research on this compound progresses, there is growing interest in understanding its mechanism of action at the molecular level. Advanced techniques such as X-ray crystallography and computational modeling are being employed to elucidate its binding interactions with target proteins. Furthermore, efforts are underway to modify the molecule to enhance its bioavailability and reduce potential side effects.

In conclusion, 6-[(piperidin-4yl)methoxy]-dihydropyridazine-one represents a promising avenue for drug discovery. Its structural complexity and diverse pharmacological activities make it a focal point for researchers across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing therapeutic interventions.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.